Cas no 2755403-91-7 ((6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride)

(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride is a protected amine derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The hydrochloride salt enhances solubility and handling in polar solvents. This compound is valuable for introducing the 6-aminomethyl-pyridin-3-yl moiety into complex molecules, enabling further derivatization. Its crystalline form ensures consistent purity, making it suitable for scalable processes. The pyridine scaffold offers versatility in metal coordination and hydrogen bonding, useful in catalysis or ligand design. Proper storage under inert conditions is recommended to maintain stability.
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride structure
2755403-91-7 structure
Product Name:(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
CAS No:2755403-91-7
MF:C11H18ClN3O2
MW:259.73
MDL:MFCD34602372
CID:5088547
Update Time:2025-10-23

(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
    • MDL: MFCD34602372
    • Inchi: 1S/C11H17N3O2.ClH/c1-11(2,3)16-10(15)14-9-5-4-8(6-12)13-7-9;/h4-5,7H,6,12H2,1-3H3,(H,14,15);1H
    • InChI Key: OJPFYEFDLDCZDE-UHFFFAOYSA-N
    • SMILES: C1=CC(CN)=NC=C1NC(=O)OC(C)(C)C.Cl

(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1127112-100mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
100mg
$325 2024-07-28
eNovation Chemicals LLC
Y1127112-250mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
250mg
$525 2024-07-28
eNovation Chemicals LLC
Y1127112-500mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
500mg
$940 2024-07-28
eNovation Chemicals LLC
Y1127112-1g
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
1g
$1545 2024-07-28
eNovation Chemicals LLC
Y1127112-5g
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
5g
$5465 2024-07-28
eNovation Chemicals LLC
Y1127112-50mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
50mg
$235 2024-07-28
eNovation Chemicals LLC
Y1127112-50mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
50mg
$235 2025-02-19
eNovation Chemicals LLC
Y1127112-100mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
100mg
$325 2025-02-19
eNovation Chemicals LLC
Y1127112-250mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
250mg
$525 2025-02-19
eNovation Chemicals LLC
Y1127112-500mg
(6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride
2755403-91-7 95%
500mg
$940 2025-02-19

Additional information on (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride

Introduction to (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2755403-91-7)

Compound (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride, identified by its CAS number 2755403-91-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of pyridine derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amine group and a carbamic acid tert-butyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The amine group at the 6-position of the pyridine ring is a key functional moiety that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. This feature makes it particularly useful in designing molecules that require specific interactions with biological targets, such as enzymes or receptors. Additionally, the carbamic acid tert-butyl ester portion of the molecule provides a reactive site for further functionalization, allowing for the introduction of additional substituents that can modulate biological activity. These structural attributes have made this compound a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyridine derivatives can exhibit properties ranging from antimicrobial to anti-inflammatory effects. Specifically, compounds with an amine group at the 6-position of the pyridine ring have shown promise in inhibiting various enzymes and receptors involved in disease pathways. For instance, research has highlighted the potential of such derivatives in targeting kinases and other enzymes implicated in cancer and inflammatory diseases.

The hydrochloride salt form of (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications. This salt form is commonly used in drug formulations to improve bioavailability and pharmacokinetic properties. The stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transportation, which is crucial for clinical trials and commercial drug development.

Recent advancements in drug discovery have emphasized the importance of rational drug design, where structural features are carefully optimized to enhance efficacy and minimize side effects. The compound (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride exemplifies this approach, as its design incorporates multiple functional groups that can be tailored to interact with specific biological targets. For example, modifications at the 3-position of the pyridine ring can influence electronic properties and binding affinity, while changes at the amine group can affect solubility and metabolic stability.

One notable area of research involving this compound is its application in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The amine group and carbamic acid moiety in (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride provide multiple sites for interaction with kinase active sites, making it a promising candidate for developing kinase inhibitors.

Another significant application of this compound is in the development of anti-inflammatory agents. Inflammation is a complex biological process that contributes to various chronic diseases, including arthritis and cardiovascular disorders. Pyridine derivatives have shown potential in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride make it a suitable candidate for designing novel anti-inflammatory drugs that target these pathways more selectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex pyridine core structure efficiently. The introduction of the carbamic acid tert-butyl ester group requires careful handling to prevent unwanted side reactions, highlighting the importance of expertise in synthetic organic chemistry.

In conclusion, (6-Aminomethyl-pyridin-3-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2755403-91-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it valuable for designing molecules with targeted biological activities, particularly in areas such as kinase inhibition and anti-inflammatory therapy. The stability and solubility provided by its hydrochloride salt form further enhance its utility in medicinal chemistry applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable tools for developing innovative treatments for human diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited